2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 2-butan-2-yl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C10H12ClN3/c1-3-6(2)9-13-8(11)7-4-5-12-10(7)14-9/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key: CTZQLXHJCOHHDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=NC2=C(C=CN2)C(=N1)Cl

Description

2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chlorine atom at position 4 and a branched butan-2-yl group at position 2. This structure combines lipophilic (butan-2-yl) and electrophilic (chlorine) moieties, making it a versatile intermediate for further functionalization, particularly in medicinal chemistry. The chlorine at position 4 serves as a reactive site for nucleophilic substitution, while the butan-2-yl group at position 2 may enhance membrane permeability and modulate target binding through steric and electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-aminopyrimidine with a suitable butan-2-yl halide under basic conditions, followed by chlorination at the 4-position using reagents such as thionyl chloride or phosphorus oxychloride . The reaction conditions often require refluxing in an organic solvent like dichloromethane or chloroform.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques, such as chromatography, may also be employed to enhance efficiency and product quality .

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 4-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cyclization Reactions: The pyrrolo[2,3-d]pyrimidine core can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents (e.g., DMF, DMSO) are commonly used.

Oxidation: Oxidizing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various 4-substituted derivatives, while oxidation and reduction can lead to different oxidation states of the compound .

Scientific Research Applications

2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a kinase inhibitor, which could be useful in cancer therapy.

Materials Science: It is explored for its electronic properties, making it a candidate for organic semiconductors and other electronic materials.

Biological Studies: The compound’s interactions with various biological targets are studied to understand its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine involves its interaction with specific molecular targets, such as kinases. The compound binds to the active site of the kinase, inhibiting its activity and thereby affecting downstream signaling pathways. This inhibition can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in drug discovery. Below is a detailed comparison of 2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine with key analogs based on substitution patterns, synthetic routes, and biological relevance.

Structural and Substitution Comparisons

Compound Name	Substituents	Key Features	References
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	Cl at C4, H at C2	Common intermediate; reactive C4-Cl for nucleophilic substitution.
4-(4-(tert-Butyl)phenyl)-2-chloro-7H-pyrrolo[2,3-d]pyrimidine	Cl at C2, tert-butylphenyl at C4	Bulky C4 substituent enhances hydrophobic interactions; C2-Cl stabilizes core.
LY231514 (Pemetrexed)	Glutamate-linked pyrrolo[2,3-d]pyrimidine	Antifolate; inhibits TS, DHFR, and GARFT via polyglutamates.
Ruxolitinib analogs	SEM-protected C7, functionalized C4 (e.g., pyrazole)	JAK1/2 inhibitors; SEM group enhances solubility and stability.
2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine	Cl at C4, butan-2-yl at C2	Lipophilic C2 group may improve bioavailability; C4-Cl allows diversification.	N/A

Physicochemical Properties

Property	2-(Butan-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine (Predicted)	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	4-(4-(tert-Butyl)phenyl)-2-chloro-7H-pyrrolo[2,3-d]pyrimidine
Molecular Weight	~265.7 g/mol	153.57 g/mol	285.77 g/mol
Lipophilicity (LogP)	High (due to butan-2-yl)	Moderate	High (tert-butylphenyl)
Solubility	Low in water; soluble in DCM/EtOAc	Low; requires polar solvents	Low; soluble in DMSO
pKa	~11 (amine proton)	~11.1	~11.1